Cas no 2680784-01-2 (tert-butyl N-(5-bromo-2-methoxy-4-methylphenyl)carbamate)

• Product Name: tert-butyl N-(5-bromo-2-methoxy-4-methylphenyl)carbamate
• CAS No: 2680784-01-2
• MF: C₁₃H₁₈BrNO₃
• MW: 316.190923213959
• CID: 6287216
• PubChem ID: 165937109
• Update Time: 2025-05-22

tert-butyl N-(5-bromo-2-methoxy-4-methylphenyl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(5-bromo-2-methoxy-4-methylphenyl)carbamate
• EN300-7425933
• 2680784-01-2

• Inchi： 1S/C13H18BrNO3/c1-8-6-11(17-5)10(7-9(8)14)15-12(16)18-13(2,3)4/h6-7H,1-5H3,(H,15,16)
• InChI Key： FSBZNSHYLCMXGJ-UHFFFAOYSA-N
• SMILES： BrC1=CC(=C(C=C1C)OC)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 315.04701g/mol
• Monoisotopic Mass: 315.04701g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 47.6Ų

Additional information on tert-butyl N-(5-bromo-2-methoxy-4-methylphenyl)carbamate

tert-butyl N-(5-bromo-2-methoxy-4-methylphenyl)carbamate: A Comprehensive Overview

The compound tert-butyl N-(5-bromo-2-methoxy-4-methylphenyl)carbamate, identified by the CAS number 2680784-01-2, is a highly specialized organic compound with significant applications in various fields of chemistry. This compound is characterized by its unique structure, which combines a tert-butyl group with a substituted phenyl ring containing bromine, methoxy, and methyl substituents. The presence of these functional groups imparts distinctive chemical and physical properties to the molecule, making it a valuable compound in both academic and industrial research.

Recent studies have highlighted the importance of tert-butyl N-(5-bromo-2-methoxy-4-methylphenyl)carbamate in the development of advanced materials and pharmaceuticals. The bromine substituent on the phenyl ring, for instance, has been shown to enhance the compound's reactivity in certain chemical reactions, particularly in nucleophilic aromatic substitution reactions. This property has been leveraged in the synthesis of novel heterocyclic compounds, which are of great interest in drug discovery.

The methoxy group on the phenyl ring contributes to the compound's solubility in polar solvents, making it easier to handle in laboratory settings. Additionally, the tert-butyl group provides steric protection to the amine functionality, which is crucial for maintaining the stability of intermediates during complex synthesis processes. These features make tert-butyl N-(5-bromo-2-methoxy-4-methylphenyl)carbamate an ideal building block for constructing bioactive molecules.

In terms of synthesis, researchers have developed efficient methods to prepare this compound using modern organic chemistry techniques. One such method involves the coupling reaction between 5-bromo-2-methoxy-4-methylaniline and tert-butyl chloroformate under mild conditions. This approach not only ensures high yields but also minimizes side reactions, making it suitable for large-scale production.

The application of tert-butyl N-(5-bromo-2-methoxy-4-methylphenyl)carbamate extends beyond traditional chemistry. Recent advancements in materials science have demonstrated its potential as a precursor for synthesizing advanced polymers with tailored properties. For example, incorporating this compound into polymer backbones can enhance thermal stability and mechanical strength, which are desirable traits for high-performance materials used in aerospace and electronics industries.

In the pharmaceutical sector, this compound has shown promise as an intermediate in the synthesis of bioactive agents targeting various diseases. Its ability to undergo multiple transformations without losing structural integrity makes it a versatile tool for medicinal chemists. For instance, researchers have utilized this compound to develop analogs with improved pharmacokinetic profiles, paving the way for potential drug candidates.

The development of green chemistry methodologies has also influenced the utilization of tert-butyl N-(5-bromo-2-methoxy-4-methylphenyl)carbamate. Scientists are increasingly adopting catalytic systems that reduce waste and improve efficiency during its synthesis and subsequent transformations. These efforts align with global sustainability goals and highlight the importance of responsible chemical practices.

In conclusion, tert-butyl N-(5-bromo-2-methoxy-4-methylphenyl)carbamate, CAS No. 2680784-01-2, stands out as a critical compound in contemporary chemical research. Its unique structure, combined with recent advancements in synthetic methods and applications, underscores its significance across diverse disciplines. As research continues to uncover new possibilities for this compound, its role in shaping future innovations is expected to grow further.